Cas no 408352-57-8 (4,6-Pyrimidinediamine,2-ethyl-)
408352-57-8 structure
Product Name:4,6-Pyrimidinediamine,2-ethyl-
CAS No:408352-57-8
MF:C6H10N4
MW:138.17040014267
CID:326207
PubChem ID:45080086
Update Time:2025-04-19
4,6-Pyrimidinediamine,2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pyrimidinediamine,2-ethyl-
- 2-ethylpyrimidine-4,6-diamine
- 4,6-Pyrimidinediamine, 2-ethyl- (9CI)
- 408352-57-8
- AKOS006360373
-
- Inchi: 1S/C6H10N4/c1-2-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3,(H4,7,8,9,10)
- InChI Key: XLLIULZWETUHFA-UHFFFAOYSA-N
- SMILES: N1C(=CC(N)=NC=1CC)N
Computed Properties
- Exact Mass: 138.091
- Monoisotopic Mass: 138.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 95.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 0.3
4,6-Pyrimidinediamine,2-ethyl- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
408352-57-8 (4,6-Pyrimidinediamine,2-ethyl-) Related Products
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